1-(1,3-Dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-3-phenylurea

• IUPAC Name: 1-(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)-3-phenylurea
• InChI: InChI=1S/C15H16N4O3S/c1-18-13-9-8-12(10-14(13)19(2)23(18,21)22)17-15(20)16-11-6-4-3-5-7-11/h3-10H,1-2H3,(H2,16,17,20)
• InChI Key: YXHKFKDGYABHBJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)NC(=O)NC3=CC=CC=C3)N(S1(=O)=O)C
• Molecular Formula: C15H16N4O3S
• Molecular Weight: 332.4 g/mol

Description

1-(1,3-Dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-3-phenylurea is a useful research compound. Its molecular formula is C15H16N4O3S and its molecular weight is 332.38. The purity is usually 95%.
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Scientific Research Applications

Fluorescence Probe Development

A study highlighted the synthesis of a novel phenyleneethynylene derivative, which is not the exact compound but shares a similar structural complexity, for use as a fluorescence probe in the detection of thiourea, demonstrating the potential of complex organic molecules in sensor technology. The synthesized compound showed high specificity, excellent stability, and good reproducibility, indicating that similar complex molecules could be developed for sensitive assays in environmental and food safety applications (Wang et al., 2016).

Antiproliferative and Antimicrobial Properties

Another study focused on the 1,3,4-thiadiazole core, a structural component related to the target compound, exploring its pharmacological potential. Schiff bases derived from this core were synthesized and demonstrated significant DNA protective abilities and antimicrobial activity, suggesting that derivatives of 1,3,4-thiadiazole, such as the compound , could have promising applications in medicinal chemistry for the development of new therapeutic agents (Gür et al., 2020).

Structural and Vibrational Properties Analysis

Research into the structural and vibrational properties of molecules similar to the target compound, such as 1-(4-(4-Fluorobenzamido)phenyl)-3-(4-fluorobenzoyl)thiourea, provides insights into the conformational space and molecular interactions of complex organic compounds. This knowledge is fundamental for the design and development of new materials and drugs, demonstrating the importance of structural analysis in chemical research (Saeed et al., 2010).